Cas no 951886-20-7 (3-(5-(1,3-Dioxolan-2-YL)-2-thienyl)-1-propene)

• Product Name: 3-(5-(1,3-Dioxolan-2-YL)-2-thienyl)-1-propene
• CAS No: 951886-20-7
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• MDL: MFCD09801342
• CID: 4722098
• Update Time: 2025-11-05

3-(5-(1,3-Dioxolan-2-YL)-2-thienyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(5-(1,3-DIOXOLAN-2-YL)-2-THIENYL)-1-PROPENE
• FCH870541
• 2-[5-(PROP-2-EN-1-YL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• 3-(5-(1,3-Dioxolan-2-YL)-2-thienyl)-1-propene

• MDL： MFCD09801342
• Inchi： 1S/C10H12O2S/c1-2-3-8-4-5-9(13-8)10-11-6-7-12-10/h2,4-5,10H,1,3,6-7H2
• InChI Key： XJLJYVUPUNTYBO-UHFFFAOYSA-N
• SMILES： S1C(CC=C)=CC=C1C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Topological Polar Surface Area: 46.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-(1,3-Dioxolan-2-YL)-2-thienyl)-1-propene

Comprehensive Overview of 3-(5-(1,3-Dioxolan-2-YL)-2-thienyl)-1-propene (CAS No. 951886-20-7)

The chemical compound 3-(5-(1,3-Dioxolan-2-YL)-2-thienyl)-1-propene (CAS No. 951886-20-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, often referred to in abbreviated forms such as Dioxolan-thienyl propene, combines a thiophene ring with a 1,3-dioxolane group, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its utility in pharmaceuticals, agrochemicals, and advanced material science.

One of the key reasons for the growing interest in 3-(5-(1,3-Dioxolan-2-YL)-2-thienyl)-1-propene is its role as a building block for more complex molecules. The presence of both thienyl and dioxolane moieties allows for diverse chemical modifications, enabling the synthesis of compounds with tailored properties. For instance, in the pharmaceutical sector, this compound has been investigated for its potential in developing drug candidates targeting neurological disorders and metabolic diseases. Its structural features align with the demand for bioactive molecules that can interact selectively with biological targets.

In the context of green chemistry and sustainability, 3-(5-(1,3-Dioxolan-2-YL)-2-thienyl)-1-propene has also been studied for its compatibility with eco-friendly synthesis methods. As industries shift toward reducing environmental impact, the compound's potential for use in catalytic processes and solvent-free reactions has become a hot topic. Researchers are exploring how its functional groups can be leveraged to minimize waste and energy consumption, aligning with global trends like the circular economy.

Another area of interest is the compound's application in material science, particularly in the development of conductive polymers and organic electronics. The thiophene component is well-known for its electron-rich nature, making it a valuable ingredient in optoelectronic devices such as organic light-emitting diodes (OLEDs) and flexible displays. With the rise of wearable technology and smart materials, 3-(5-(1,3-Dioxolan-2-YL)-2-thienyl)-1-propene could play a pivotal role in next-generation innovations.

From a commercial perspective, the demand for high-purity intermediates like 3-(5-(1,3-Dioxolan-2-YL)-2-thienyl)-1-propene is on the rise. Suppliers and distributors are frequently asked about its synthesis protocols, storage conditions, and scalability. Common queries in search engines include "How to synthesize Dioxolan-thienyl propene?" and "What are the industrial uses of CAS No. 951886-20-7?" These questions reflect the compound's relevance in both academic and industrial settings.

In summary, 3-(5-(1,3-Dioxolan-2-YL)-2-thienyl)-1-propene (CAS No. 951886-20-7) is a multifaceted compound with promising applications across multiple domains. Its unique chemical structure, combined with the growing emphasis on sustainable chemistry and advanced materials, positions it as a valuable asset for future research and development. As scientists continue to unlock its potential, this compound is likely to remain a focal point in the evolving landscape of organic chemistry.